Cas no 1804182-09-9 (2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1804182-09-9
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4975985
• Update Time: 2025-10-29

2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3OS/c1-6(12)10(17)7-2-3-9(8(4-7)5-13)18-11(14,15)16/h2-4,6H,5H2,1H3
• InChI Key： ZFWPFOQYYDAATC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(CCl)C=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Analysis of 2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804182-09-9)

2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent and a trifluoromethylthio group, makes it a valuable intermediate in synthetic chemistry. The CAS No. 1804182-09-9 identifier ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for advanced studies.

The compound's chloromethyl and propan-1-one functionalities contribute to its reactivity, enabling its use in cross-coupling reactions and as a building block for complex molecules. Recent trends in AI-driven drug discovery and green chemistry have increased interest in such compounds, as they align with the demand for sustainable and efficient synthetic pathways. Researchers often search for "2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one synthesis" or "CAS 1804182-09-9 applications," reflecting its growing relevance in modern laboratories.

From a structural perspective, the trifluoromethylthio group enhances the compound's lipophilicity, a critical factor in drug design for improving membrane permeability. This property is particularly valuable in developing bioactive molecules targeting neurological and metabolic disorders. Additionally, the bromo moiety offers versatility in further functionalization, making it a preferred choice for medicinal chemistry projects.

In agrochemical research, 2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one serves as a precursor for novel pesticides and herbicides. Its structural features align with the industry's shift toward environmentally friendly solutions, addressing concerns about chemical persistence and ecotoxicity. Searches like "trifluoromethylthio compounds in agriculture" highlight this intersection of chemistry and sustainability.

Quality control and handling of CAS No. 1804182-09-9 require adherence to stringent laboratory protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and stability. The compound's compatibility with automated synthesis platforms further underscores its utility in high-throughput screening, a key focus area for pharmaceutical innovation.

As the scientific community explores structure-activity relationships (SAR), derivatives of 2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one are gaining attention. Its potential in catalysis and material science also warrants investigation, particularly in developing advanced polymers and electronic materials. These applications resonate with searches for "fluorinated compounds in materials science" and "halogenated phenyl ketones," reflecting broader industrial interest.

In conclusion, 2-Bromo-1-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one exemplifies the convergence of synthetic versatility and practical utility. Its role in addressing contemporary challenges—from drug development to sustainable agriculture—positions it as a compound of enduring significance in interdisciplinary research.